Cas no 68548-48-1 (3-(4-hydroxy-2-oxopyrrolidin-1-yl)propanamide)

• Product name: 3-(4-hydroxy-2-oxopyrrolidin-1-yl)propanamide
• CAS No: 68548-48-1
• MF: C₇H₁₂N₂O₃
• MW: 172.18178
• CID: 1729233
• PubChem ID: 3052160

3-(4-hydroxy-2-oxopyrrolidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-2-oxopyrrolidin-1-yl)propanamide
• 3-(4-Hydroxy-2-oxopyrrolidin-1-yl)propanimidic acid
• (+-)-4-Hydroxy-2-oxo-1-pyrrolidinepropanamide
• 1-Pyrrolidinepropanamide, 4-hydroxy-2-oxo-, (+-)-
• AKOS013476008
• DTXSID50988223
• SCHEMBL11521794
• 68548-48-1
• BRN 1528950

• Inchi： InChI=1S/C7H12N2O3/c8-6(11)1-2-9-4-5(10)3-7(9)12/h5,10H,1-4H2,(H2,8,11)
• InChI Key： URSOMCJSYBJWSF-UHFFFAOYSA-N
• SMILES： C1C(CN(C1=O)CCC(=O)N)O

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.343
• Boiling Point: 504.9°C at 760 mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.557
• PSA: 83.63